Cas no 79573-94-7 (Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)-)
79573-94-7 structure
Product Name:Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)-
CAS No:79573-94-7
MF:C11H16O2S
MW:212.308542251587
CID:532627
PubChem ID:12721562
Update Time:2025-04-19
Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)-
- 4-tert-butyl-2-methylsulfinylphenol
- DTXSID90508065
- SCHEMBL10708099
- 4-tert-Butyl-2-(methanesulfinyl)phenol
- 79573-94-7
-
- Inchi: 1S/C11H16O2S/c1-11(2,3)8-5-6-9(12)10(7-8)14(4)13/h5-7,12H,1-4H3
- InChI Key: SJZYHCSFBFRZLH-UHFFFAOYSA-N
- SMILES: S(C)(C1=C(C=CC(=C1)C(C)(C)C)O)=O
Computed Properties
- Exact Mass: 212.08710092g/mol
- Monoisotopic Mass: 212.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 56.5Ų
Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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